N-(3,5-dichlorophenyl)-2-[5-(2-methylphenyl)-1,2,4-oxadiazol-3-yl]acetamide

• IUPAC Name: N-(3,5-dichlorophenyl)-2-[5-(2-methylphenyl)-1,2,4-oxadiazol-3-yl]acetamide
• InChI: InChI=1S/C17H13Cl2N3O2/c1-10-4-2-3-5-14(10)17-21-15(22-24-17)9-16(23)20-13-7-11(18)6-12(19)8-13/h2-8H,9H2,1H3,(H,20,23)
• InChI Key: FYQUCQUZEHOMBT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NC(=NO2)CC(=O)NC3=CC(=CC(=C3)Cl)Cl
• Molecular Formula: C17H13Cl2N3O2
• Molecular Weight: 362.2 g/mol

Description

N-(3,5-dichlorophenyl)-2-[5-(2-methylphenyl)-1,2,4-oxadiazol-3-yl]acetamide, also known as DCPA-OX, is a chemical compound that has shown promising results in scientific research. It is a member of the oxadiazole family of compounds, which have been extensively studied for their biological activities. DCPA-OX has been found to have potential as a therapeutic agent, and its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions will be discussed in

Mechanism of Action

The mechanism of action of N-(3,5-dichlorophenyl)-2-[5-(2-methylphenyl)-1,2,4-oxadiazol-3-yl]acetamide is not fully understood, but it is thought to involve the inhibition of various enzymes and proteins involved in cell growth and proliferation. In one study, N-(3,5-dichlorophenyl)-2-[5-(2-methylphenyl)-1,2,4-oxadiazol-3-yl]acetamide was found to inhibit the activity of the enzyme topoisomerase II, which is involved in DNA replication and cell division. This inhibition leads to the accumulation of DNA damage and cell death.
Biochemical and Physiological Effects:
N-(3,5-dichlorophenyl)-2-[5-(2-methylphenyl)-1,2,4-oxadiazol-3-yl]acetamide has been found to have a variety of biochemical and physiological effects. In one study, N-(3,5-dichlorophenyl)-2-[5-(2-methylphenyl)-1,2,4-oxadiazol-3-yl]acetamide was found to induce apoptosis, or programmed cell death, in cancer cells. This effect was found to be mediated by the activation of caspase enzymes, which are involved in the regulation of apoptosis. N-(3,5-dichlorophenyl)-2-[5-(2-methylphenyl)-1,2,4-oxadiazol-3-yl]acetamide has also been found to inhibit the growth of biofilms, which are communities of microorganisms that can be difficult to treat with traditional antibiotics.

Advantages and Limitations for Lab Experiments

N-(3,5-dichlorophenyl)-2-[5-(2-methylphenyl)-1,2,4-oxadiazol-3-yl]acetamide has several advantages for lab experiments. It is relatively easy to synthesize and has been found to have potent biological activities. However, there are also some limitations to its use in lab experiments. N-(3,5-dichlorophenyl)-2-[5-(2-methylphenyl)-1,2,4-oxadiazol-3-yl]acetamide is a relatively new compound, and more research is needed to fully understand its mechanism of action and potential therapeutic applications. Additionally, N-(3,5-dichlorophenyl)-2-[5-(2-methylphenyl)-1,2,4-oxadiazol-3-yl]acetamide has not yet been extensively tested in animal models, so its safety and efficacy in vivo are not yet known.

Future Directions

There are several future directions for research on N-(3,5-dichlorophenyl)-2-[5-(2-methylphenyl)-1,2,4-oxadiazol-3-yl]acetamide. One area of interest is the development of N-(3,5-dichlorophenyl)-2-[5-(2-methylphenyl)-1,2,4-oxadiazol-3-yl]acetamide analogs with improved biological activities. Another area of research is the investigation of the potential therapeutic applications of N-(3,5-dichlorophenyl)-2-[5-(2-methylphenyl)-1,2,4-oxadiazol-3-yl]acetamide, including its use as an antifungal and antibacterial agent. Additionally, more research is needed to fully understand the mechanism of action of N-(3,5-dichlorophenyl)-2-[5-(2-methylphenyl)-1,2,4-oxadiazol-3-yl]acetamide and its potential as a cancer therapeutic.

Synthesis Methods

N-(3,5-dichlorophenyl)-2-[5-(2-methylphenyl)-1,2,4-oxadiazol-3-yl]acetamide can be synthesized using a multistep process involving the reaction of 3,5-dichloroaniline with 2-methylbenzoyl chloride to form the intermediate 2-(3,5-dichlorophenyl)-2-methylpropanenitrile. This intermediate is then reacted with hydroxylamine hydrochloride and sodium acetate to form the oxime intermediate, which is then reacted with acetic anhydride to form the final product, N-(3,5-dichlorophenyl)-2-[5-(2-methylphenyl)-1,2,4-oxadiazol-3-yl]acetamide.

Scientific Research Applications

N-(3,5-dichlorophenyl)-2-[5-(2-methylphenyl)-1,2,4-oxadiazol-3-yl]acetamide has been extensively studied for its potential as a therapeutic agent. It has been found to have antifungal, antibacterial, and antitumor activities. In one study, N-(3,5-dichlorophenyl)-2-[5-(2-methylphenyl)-1,2,4-oxadiazol-3-yl]acetamide was found to inhibit the growth of a variety of cancer cell lines, including breast, lung, and colon cancer cells. Another study found that N-(3,5-dichlorophenyl)-2-[5-(2-methylphenyl)-1,2,4-oxadiazol-3-yl]acetamide had potent antifungal activity against various fungal strains, including Candida albicans and Aspergillus fumigatus.